1-(1,3-benzothiazol-2-ylthio)-3-methoxy-2-propanol

• IUPAC Name: 1-(1,3-benzothiazol-2-ylsulfanyl)-3-methoxypropan-2-ol
• InChI: InChI=1S/C11H13NO2S2/c1-14-6-8(13)7-15-11-12-9-4-2-3-5-10(9)16-11/h2-5,8,13H,6-7H2,1H3
• InChI Key: VJNZMTYNJHQZBG-UHFFFAOYSA-N
• Canonical SMILES: COCC(CSC1=NC2=CC=CC=C2S1)O
• Molecular Formula: C11H13NO2S2
• Molecular Weight: 255.4 g/mol

Description

Benzothiazole is a heterocyclic compound that is part of many synthetic and natural products. It’s a bicyclic system consisting of a benzene ring fused to a thiazole ring. Benzothiazole derivatives are known for their diverse biological activities, including antimicrobial, antifungal, antiprotozoal, anticancer, anticonvulsant, antihypertensive, antidiabetic, and anti-inflammatory properties.

Synthesis Analysis

Benzothiazoles can be synthesized through various methods. One common method involves a three-component reaction of o-iodoanilines or electron-rich aromatic amines with K2S and DMSO, providing 2-unsubstituted benzothiazoles. Another method uses a simple microwave-accelerated condensation of 2-aminothiophenol and aromatic aldehydes in an inexpensive ionic liquid.

Molecular Structure Analysis

The molecular structure of benzothiazole compounds can be analyzed using techniques such as FTIR, 1H-NMR, 13C-NMR, and HRMS. These techniques can provide information about the functional groups present in the compound and their arrangement.

Chemical Reactions Analysis

Benzothiazoles can undergo various chemical reactions. For instance, they can react with aldehydes in DMF to efficiently provide 2-substituted benzothiazoles. They can also react with 2-aminothiophenol and aryl aldehydes in an air/DMSO oxidant system.

Mechanism of Action

The mechanism of action of benzothiazole compounds can vary depending on their structure and the biological target. For instance, some benzothiazole derivatives have been found to exhibit antimicrobial activity, potentially by interfering with bacterial cell wall synthesis.

Safety and Hazards

The safety and hazards associated with benzothiazole compounds can vary depending on their specific structure. Some benzothiazole compounds may cause skin and eye irritation, and may be harmful if inhaled or swallowed.